2-Chlorotoluene

Specification

• Description: 2-Chlorotoluene can be mineralized completely by Rhodococcus, strain OCT 10 DSM 45596(T). It is used in the preparation of 3-chloro-4-methylcatechol and 4-chloro-3-methylcatechol. The oxidation of 2-chlorotoluene is very well catalyzed by the enzymes: toluene dioxygenase of P. putida F1 and chlorobenzene dioxygenase from Burkholderia, strain PS12.; O-chlorotoluene is a colorless liquid with an aromatic odor. Denser than water and poorly soluble in water. Hence sinks in water. (USCG, 1999)
• CAS No.: 95-49-8
• Molecular Formula: C7H7Cl; CH3C6H4Cl; C7H7Cl
• Molecular Weight: 126.58 g/mol
• IUPAC Name: 1-chloro-2-methylbenzene
• Standard InChI: InChI=1S/C7H7Cl/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
• Standard InChI Key: IBSQPLPBRSHTTG-UHFFFAOYSA-N
• Impurities: A typical analysis for 2-chlorotoluene gives >99% 2-chlorotoluene, <0.1% toluene, <0.9% 4-chlorotoluene, <0.01% 3-chlorotoluene.
• SMILES: CC1=CC=CC=C1Cl
• Canonical SMILES: CC1=CC=CC=C1Cl
• Boiling Point: 318.15 °F at 760 mm Hg (NTP, 1992); 159.0 °C; 158.97 °C; 159.2 °C; 318.2°F; 320°F
• Colorform: Colorless liquid.
• Flash Point: 126 °F (NTP, 1992); 43 °C c.c.; 126°F; 96°F
• Melting Point: -31.2 °F (NTP, 1992); -35.6 °C; -35.59 °C; -35.1 °C; -31.2°F; -31°F